Cas no 1803718-08-2 (Methyl 2-cyano-3-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 2-cyano-3-fluoro-4-hydroxybenzoate
• CAS No: 1803718-08-2
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4952702
• Update Time: 2025-05-20

Methyl 2-cyano-3-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-fluoro-4-hydroxybenzoate

• Inchi： 1S/C9H6FNO3/c1-14-9(13)5-2-3-7(12)8(10)6(5)4-11/h2-3,12H,1H3
• InChI Key： AJVCOBZIFQSEOD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OC)=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-3-fluoro-4-hydroxybenzoate

Methyl 2-cyano-3-fluoro-4-hydroxybenzoate (CAS No. 1803718-08-2): An Overview

Methyl 2-cyano-3-fluoro-4-hydroxybenzoate (CAS No. 1803718-08-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano, fluoro, and hydroxy functional groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of Methyl 2-cyano-3-fluoro-4-hydroxybenzoate is C₉H₇FNO₃, and its molecular weight is approximately 196.15 g/mol. The presence of the cyano group (CN) imparts strong electron-withdrawing properties, while the fluoro substituent enhances the compound's lipophilicity and metabolic stability. The hydroxy group (OH) adds polarity and can participate in hydrogen bonding, making the compound suitable for a variety of chemical reactions and biological interactions.

In the realm of pharmaceutical research, Methyl 2-cyano-3-fluoro-4-hydroxybenzoate has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the unique combination of functional groups in Methyl 2-cyano-3-fluoro-4-hydroxybenzoate allowed for high selectivity and efficacy, making it a valuable scaffold for further drug optimization.

Beyond its pharmaceutical applications, Methyl 2-cyano-3-fluoro-4-hydroxybenzoate has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. A notable study published in the Journal of Materials Chemistry A in 2020 demonstrated that MOFs derived from this compound exhibited exceptional gas adsorption capacities and catalytic activity for CO₂ reduction.

The synthesis of Methyl 2-cyano-3-fluoro-4-hydroxybenzoate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-cyano-3-fluoro-4-hydroxybenzoic acid with methanol in the presence of an acid catalyst. This process yields high purity product with good yields, making it suitable for large-scale production. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions to reduce reaction times and energy consumption.

The physical properties of Methyl 2-cyano-3-fluoro-4-hydroxybenzoate, including its melting point, solubility, and stability, have been extensively studied to optimize its use in various applications. It is generally stable under normal conditions but can undergo degradation under strong acidic or basic conditions. Understanding these properties is crucial for ensuring the compound's performance in different environments.

In conclusion, Methyl 2-cyano-3-fluoro-4-hydroxybenzoate (CAS No. 1803718-08-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable candidate for drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties, further solidifying its importance in modern chemistry.